Cas no 1805285-33-9 (2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805285-33-9
• MF: C₈H₄F₅NO
• MW: 225.115479469299
• CID: 4850097
• Update Time: 2025-10-05

2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H4F5NO/c9-7(10)6-1-4(3-15)5(2-14-6)8(11,12)13/h1-3,7H
• InChI Key： JELSRSCWBMCRGR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)F)C=C1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde

Comprehensive Guide to 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805285-33-9)

2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805285-33-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its molecular formula is C₈H₄F₅NO, and it exhibits remarkable chemical stability and reactivity, making it a valuable asset in modern synthetic chemistry.

The growing demand for fluorinated pyridine derivatives like 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde is driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active compounds. Recent studies highlight its potential in targeting enzymes and receptors involved in diseases such as cancer and inflammatory disorders, aligning with the current trend of precision medicine and personalized therapeutics.

From a structural perspective, the presence of both difluoromethyl and trifluoromethyl groups enhances the compound's lipophilicity and metabolic stability, which are crucial for optimizing pharmacokinetic properties. This feature has made 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde a sought-after intermediate in the development of next-generation pharmaceuticals. Additionally, its versatility in cross-coupling reactions and nucleophilic substitutions opens doors to innovative synthetic pathways, a topic frequently searched by chemists in academic and industrial settings.

In the agrochemical sector, 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde is explored for its potential in designing novel pesticides and herbicides. The compound's ability to modulate biological activity makes it a candidate for addressing resistance issues in crop protection, a pressing concern in sustainable agriculture. This aligns with the global focus on green chemistry and eco-friendly pest control, topics that dominate searches in environmental science and agricultural innovation.

The synthesis of 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde typically involves multi-step processes, including halogenation and formylation reactions. Advanced techniques such as flow chemistry and catalysis are increasingly employed to improve yield and reduce waste, reflecting the industry's shift toward sustainable manufacturing. These methodologies are frequently discussed in forums and publications, highlighting their relevance to current research trends.

Market analysts predict a steady rise in the demand for fluorinated pyridine intermediates, with 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde playing a pivotal role. Its applications in high-value pharmaceuticals and agrochemicals ensure its prominence in specialty chemical markets. Companies are investing in scalable production methods to meet the needs of drug developers and agricultural researchers, further driving innovation in this space.

For researchers and industry professionals, understanding the properties and applications of 2-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde is essential. Its compatibility with modern synthetic techniques and its role in addressing global challenges in healthcare and agriculture make it a compound of significant interest. As the scientific community continues to explore its potential, this fluorinated pyridine derivative is poised to remain at the forefront of chemical innovation.